Cas no 25450-89-9 (1,3-Propanediol,2-ethyl-2-(1-methylpropyl)-)

• Product Name: 1,3-Propanediol,2-ethyl-2-(1-methylpropyl)-
• CAS No: 25450-89-9
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 281504
• PubChem ID: 117239
• Update Time: 2025-04-19

1,3-Propanediol,2-ethyl-2-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-ethyl-2-(1-methylpropyl)-
• 2-butan-2-yl-2-ethylpropane-1,3-diol
• 1,3-Propanediol, 2-sec-butyl-2-ethyl-
• 2-(butan-2-yl)-2-ethylpropane-1,3-diol
• 2-sec-Butyl-2-ethyl-1,3-propanediol
• 2-sec-Butyl-2-ethylpropane-1,3-diol
• BRN 1847793
• NS00049836
• SCHEMBL1614870
• 25450-89-9
• EINECS 247-000-9
• DTXSID40948331

• Inchi： 1S/C9H20O2/c1-4-8(3)9(5-2,6-10)7-11/h8,10-11H,4-7H2,1-3H3
• InChI Key： FAPQAMNNSKCDTL-UHFFFAOYSA-N
• SMILES： OCC(CO)(CC)C(C)CC

Computed Properties

• Exact Mass: 160.1464
• Monoisotopic Mass: 160.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.7

Experimental Properties

• Density: 0.928
• Boiling Point: 238.5°C at 760 mmHg
• Flash Point: 102.8°C
• Refractive Index: 1.454
• PSA: 40.46